Cas no 36640-52-5 (3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

3-(4-Methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a pyrazole-based aromatic aldehyde with significant utility in organic synthesis and pharmaceutical research. Its structure features a phenyl and a 4-methylphenyl substituent on the pyrazole core, along with a formyl group at the 4-position, making it a versatile intermediate for constructing heterocyclic compounds. The aldehyde functionality allows for further derivatization via condensation, reduction, or nucleophilic addition reactions. This compound is particularly valuable in the development of biologically active molecules, including potential agrochemicals and medicinal agents, due to its rigid scaffold and reactivity. High purity and consistent quality ensure reliable performance in synthetic applications.

3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde structure

36640-52-5 structure

Product Name:3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde

CAS No:36640-52-5

MF:C₁₇H₁₄N₂O

MW:262.305863857269

MDL:MFCD00744772

CID:308699

PubChem ID:689801

Update Time:2025-05-28

3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxaldehyde,3-(4-methylphenyl)-1-phenyl-
- 1-Phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxaldehyde
- 1-PHENYL-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE
- 3-(4-methylphenyl)-1-phenylpyrazole-4-carbaldehyde
- 3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
- 1-phenyl-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde
- Cambridge id 5402218
- STK725059
- SBB004444
- 4735AH
- ST4010638
- 1-Phenyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
- 36640-52-5
- P2657
- NS-04081
- CS-0061303
- F0805-0132
- Z56855132
- DTXSID10351070
- A924054
- AMY32973
- AKOS000115234
- EN300-01167
- SCHEMBL11254624
- SY132089
- MFCD00744772
- MDL： MFCD00744772
- Inchi： 1S/C17H14N2O/c1-13-7-9-14(10-8-13)17-15(12-20)11-19(18-17)16-5-3-2-4-6-16/h2-12H,1H3
- InChI Key： PUUGVPPTLNTKIM-UHFFFAOYSA-N
- SMILES： O=CC1=CN(C2C=CC=CC=2)N=C1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 262.11072
Monoisotopic Mass: 262.110613074 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 262.30
XLogP3: 3.4
Topological Polar Surface Area: 34.9

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Melting Point: 117.0 to 121.0 deg-C
PSA: 34.89

3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
Storage Condition：2-8 °C

3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P2657-200MG	3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	36640-52-5	98.0%(GC)	200MG	￥150.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	P2657-1G	3-(4-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde	36640-52-5	98.0%(GC)	1G	￥595.0	2022-07-28
AstaTech	50912-1/G	1-PHENYL-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE	36640-52-5	95%	1g	$116	2023-09-17
AstaTech	50912-5/G	1-PHENYL-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE	36640-52-5	95%	5g	$287	2023-09-17
AstaTech	50912-25/G	1-PHENYL-3-P-TOLYL-1H-PYRAZOLE-4-CARBALDEHYDE	36640-52-5	95%	25/G	$792	2022-06-02
TRC	P399298-25mg	1-Phenyl-3-p-tolyl-1H-pyrazole-4-carbaldehyde	36640-52-5		25mg	$ 50.00	2022-06-03
TRC	P399298-50mg	1-Phenyl-3-p-tolyl-1H-pyrazole-4-carbaldehyde	36640-52-5		50mg	$ 65.00	2022-06-03
TRC	P399298-250mg	1-Phenyl-3-p-tolyl-1H-pyrazole-4-carbaldehyde	36640-52-5		250mg	$ 80.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ME618-100mg	1-Phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxaldehyde	36640-52-5	98.0%(GC)	100mg	￥359.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ME618-500mg	1-Phenyl-3-(p-tolyl)-1H-pyrazole-4-carboxaldehyde	36640-52-5	98.0%(GC)	500mg	￥1512.0	2022-02-28